Cas no 959582-49-1 (Boc-(R)-a-(4-chlorobenzyl)proline)

• Product Name: Boc-(R)-a-(4-chlorobenzyl)proline
• CAS No: 959582-49-1
• MF: C₁₇H₂₂ClNO₄
• MW: 339.81388425827
• MDL: MFCD06796758
• CID: 1032878
• PubChem ID: 2761841
• Update Time: 2025-06-09

Boc-(R)-a-(4-chlorobenzyl)proline Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)-2-(4-chlorobenzyl)pyrrolidine-2-carboxylic acid
• (2R)-2-[(4-chlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• BOC-(R)-A-(4-CHLOROBENZYL)PROLINE
• Boc-(R)-alpha-(4-chlorobenzyl)-proline
• 1-(1,1-Dimethylethyl) (2R)-2-[(4-chlorophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
• PS-12539
• (R)-1-(tert-Butoxycarbonyl)-2-(4-chlorobenzyl)pyrrolidine-2-carboxylicacid
• MFCD06796758
• 959582-49-1
• BOC-(R)-ALPHA-(4-CHLORO-BENZYL)-PROLINE
• (2R)-1-[(tert-butoxy)carbonyl]-2-[(4-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid
• CS-0363145
• G84916
• DTXSID30375950
• AKOS015949764
• Boc-(R)-a-(4-chlorobenzyl)proline

• MDL： MFCD06796758
• Inchi： 1S/C17H22ClNO4/c1-16(2,3)23-15(22)19-10-4-9-17(19,14(20)21)11-12-5-7-13(18)8-6-12/h5-8H,4,9-11H2,1-3H3,(H,20,21)/t17-/m1/s1
• InChI Key： ITYZUJACZSDOIE-QGZVFWFLSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)[C@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O

Computed Properties

• Exact Mass: 339.12400
• Monoisotopic Mass: 339.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 467.7±35.0 °C at 760 mmHg
• Flash Point: 236.7±25.9 °C
• PSA: 66.84000
• LogP: 3.67470
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Boc-(R)-a-(4-chlorobenzyl)proline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Boc-(R)-a-(4-chlorobenzyl)proline

Comprehensive Guide to Boc-(R)-a-(4-chlorobenzyl)proline (CAS No. 959582-49-1): Properties, Applications, and Industry Insights

Boc-(R)-a-(4-chlorobenzyl)proline (CAS 959582-49-1) is a specialized chiral proline derivative widely utilized in peptide synthesis, pharmaceutical intermediates, and asymmetric catalysis. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group and a (4-chlorobenzyl) side chain, making it a versatile building block for drug discovery and fine chemical production. The compound's stereochemical purity (R-configuration) is critical for applications requiring enantioselectivity, such as the development of protease inhibitors or GPCR-targeted therapeutics.

Recent trends in AI-driven drug design and green chemistry have amplified interest in Boc-protected amino acids like this compound. Researchers frequently search for "Boc-(R)-a-(4-chlorobenzyl)proline solubility" or "959582-49-1 synthetic route," reflecting demand for practical handling data. The compound dissolves well in polar aprotic solvents (DMF, DMSO) but shows limited stability under strong acidic conditions due to Boc deprotection risks. Storage at -20°C under inert atmosphere is recommended for long-term preservation.

In peptide coupling reactions, this proline derivative demonstrates exceptional steric control, particularly in constructing β-turn motifs—a structural feature dominating recent peptide-based drug discovery (e.g., GLP-1 analogs). The 4-chlorobenzyl group enhances lipophilicity, improving membrane permeability in cell-penetrating peptides. Patent analysis reveals growing use in macrocyclic compounds for oncology targets, with CAS 959582-49-1 appearing in 18+ medicinal chemistry patents since 2020.

Quality specifications for 959582-49-1 typically require ≥98% HPLC purity and <1% enantiomeric excess. Advanced analytical techniques like chiral SFC and 2D-NMR are employed for characterization. The compound's crystalline form (orthorhombic, P2₁2₁2 space group) was confirmed by single-crystal X-ray diffraction, data increasingly requested by regulatory agencies for IND applications.

Environmental considerations drive innovation in Boc-(R)-a-(4-chlorobenzyl)proline synthesis. Recent publications highlight biocatalytic approaches using engineered iminoreductases to achieve the (R)-configuration with 99% ee, reducing heavy metal waste from traditional asymmetric hydrogenation. Such methods align with PMI (Process Mass Intensity) reduction goals in sustainable pharma manufacturing.

Supply chain dynamics for 959582-49-1 reflect broader API intermediate market trends. While Chinese manufacturers dominate bulk production, Western companies focus on high-purity small batches for clinical-stage compounds. Current pricing ($120-$350/g) varies significantly based on scale and chiral purity, with cGMP-grade material commanding premiums for ADC linker-payload applications.

Emerging applications include PROTAC degraders where the proline scaffold facilitates E3 ligase binding, and peptide-drug conjugates targeting PD-L1. These developments position Boc-(R)-a-(4-chlorobenzyl)proline as a key player in next-generation targeted therapies, with global demand projected to grow 12% CAGR through 2030 according to recent market intelligence reports.